Cas no 2228295-27-8 (tert-butyl N-{2-4-(difluoromethoxy)-2-fluorophenyl-1-oxopropan-2-yl}carbamate)

• Product Name: tert-butyl N-{2-4-(difluoromethoxy)-2-fluorophenyl-1-oxopropan-2-yl}carbamate
• CAS No: 2228295-27-8
• MF: C₁₅H₁₈F₃NO₄
• MW: 333.302935123444
• CID: 6228645
• PubChem ID: 165779744
• Update Time: 2025-06-10

tert-butyl N-{2-4-(difluoromethoxy)-2-fluorophenyl-1-oxopropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-4-(difluoromethoxy)-2-fluorophenyl-1-oxopropan-2-yl}carbamate
• tert-butyl N-{2-[4-(difluoromethoxy)-2-fluorophenyl]-1-oxopropan-2-yl}carbamate
• EN300-1894668
• 2228295-27-8

• Inchi： 1S/C15H18F3NO4/c1-14(2,3)23-13(21)19-15(4,8-20)10-6-5-9(7-11(10)16)22-12(17)18/h5-8,12H,1-4H3,(H,19,21)
• InChI Key： FFDTUFMWBRJPPC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C=O)(C)NC(=O)OC(C)(C)C)OC(F)F

Computed Properties

• Exact Mass: 333.11879254g/mol
• Monoisotopic Mass: 333.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-{2-4-(difluoromethoxy)-2-fluorophenyl-1-oxopropan-2-yl}carbamate

Introduction to tert-butyl N-{2-4-(difluoromethoxy)-2-fluorophenyl-1-oxopropan-2-yl}carbamate (CAS No. 2228295-27-8)

Tert-butyl N-{2-4-(difluoromethoxy)-2-fluorophenyl-1-oxopropan-2-yl}carbamate (CAS No. 2228295-27-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate moiety and a difluoromethoxy-substituted phenyl group, which contribute to its potential therapeutic applications.

The synthesis of tert-butyl N-{2-4-(difluoromethoxy)-2-fluorophenyl-1-oxopropan-2-yl}carbamate involves several intricate steps, including the formation of the tert-butyl carbamate and the introduction of the difluoromethoxy and fluorine substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for further research and development.

In terms of its biological activity, tert-butyl N-{2-4-(difluoromethoxy)-2-fluorophenyl-1-oxopropan-2-yl}carbamate has shown promising results in various preclinical studies. One notable area of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key targets in the treatment of cancer and inflammatory diseases.

The pharmacokinetic properties of tert-butyl N-{2-4-(difluoromethoxy)-2-fluorophenyl-1-oxopropan-2-yl}carbamate have also been extensively investigated. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Additionally, its stability under various physiological conditions has been evaluated, providing valuable insights into its suitability for drug development.

In the context of drug discovery, tert-butyl N-{2-4-(difluoromethoxy)-2-fluorophenyl-1-oxopropan-2-yl}carbamate has been explored as a lead compound for the development of novel therapeutics. Its unique structure and biological activity make it an attractive candidate for further optimization through structure-based drug design (SBDD) approaches. By modifying the substituents on the phenyl ring or the carbamate moiety, researchers aim to enhance its potency and selectivity while minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-{2-4-(difluoromethoxy)-2-fluorophenyl-1-oxopropan-2-yl}carbamate in treating various diseases. Preliminary results from phase I trials have shown that it is well-tolerated by patients and exhibits promising therapeutic effects. These findings have paved the way for more advanced clinical studies to further validate its potential as a new therapeutic option.

Beyond its therapeutic applications, tert-butyl N-{2-4-(difluoromethoxy)-2-fluorophenyl-1-oxopropan-2-yl}carbamate has also been studied for its use in diagnostic imaging. Its ability to selectively bind to specific biomarkers makes it a valuable tool for non-invasive imaging techniques such as positron emission tomography (PET). This application could potentially improve early detection and monitoring of diseases, leading to better patient outcomes.

In conclusion, tert-butyl N-{2-4-(difluoromethoxy)-2-fluorophenyl-1-oxopropan-2-yl}carbamate (CAS No. 2228295-27-8) is a multifaceted compound with significant potential in both therapeutic and diagnostic applications. Ongoing research continues to uncover new insights into its properties and mechanisms of action, further solidifying its importance in the field of medicinal chemistry and pharmaceutical sciences.